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Introduction
Caesium azide (CsN₃) is an inorganic compound that holds significant interest in the field of

high-energy-density materials (HEDMs). Its high nitrogen content and potential to form

polymeric nitrogen under pressure are key attributes that drive research into its applications as

an energetic material. This document provides a comprehensive overview of the current

understanding of caesium azide's properties, synthesis, and handling, with a focus on its

applications in HEDMs. It is important to note that while the potential of caesium azide is

recognized, publicly available experimental data on its detonation performance is limited.

Properties of Caesium Azide
Caesium azide is a white, crystalline solid with the following properties:
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Property Value Reference

Chemical Formula CsN₃ [1][2]

Molar Mass 174.926 g/mol [3]

Appearance
Colorless needles or white

deliquescent solid
[1][2]

Density 3.5 g/cm³ [1][2]

Melting Point 310 °C (590 °F; 583 K) [1][2]

Decomposition Temperature Decomposes upon heating [1][2]

Solubility in Water 224.2 g/100 mL (0 °C) [1]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-19.6 kJ/mol [1]

Sensitivity to Mechanical

Shock
Not sensitive [1]

Applications in High-Energy-Density Materials
The primary applications of caesium azide in HEDMs are as a precursor for polymeric nitrogen

and as a gas generant in pyrotechnic compositions.

Precursor for Polymeric Nitrogen
Polymeric nitrogen is a theoretical, high-energy-density material composed of a network of

single-bonded nitrogen atoms. The vast energy difference between the N-N single bond and

the N≡N triple bond in dinitrogen gas (N₂) suggests that polymeric nitrogen would be an

extremely powerful energetic material.[4]

Studies have shown that alkali metal azides, including caesium azide, can serve as starting

materials for the synthesis of polymeric nitrogen under high pressure.[4][5][6][7] The application

of high pressure to caesium azide can induce phase transitions, leading to the formation of

chain-like nitrogen structures.[4][5] Research indicates that the presence of caesium atoms

may lower the required pressure for the synthesis of polymeric nitrogen compared to the direct

compression of molecular nitrogen.[5]
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Gas Generant
Caesium azide can be used in pyrotechnic compositions as a gas generant. Upon thermal

decomposition, it rapidly releases a significant volume of nitrogen gas.[1][2] This property is

valuable in applications requiring rapid inflation, such as in certain types of actuators or fire

suppression systems. Azide-based formulations have the advantage of producing nearly pure

nitrogen gas.[8]

Experimental Protocols
Synthesis of Caesium Azide
Several methods can be employed for the laboratory-scale synthesis of caesium azide.[1][2]

Extreme caution must be exercised during these procedures due to the toxicity of hydrazoic

acid and the potential hazards associated with azides. All work should be conducted in a well-

ventilated fume hood with appropriate personal protective equipment.

Method 1: Neutralization of Caesium Hydroxide with Hydrazoic Acid

This method involves the direct reaction of a caesium base with hydrazoic acid.

Materials:

Caesium hydroxide (CsOH)

Hydrazoic acid (HN₃) solution (handle with extreme care)

Distilled water

Crystallizing dish

Procedure:

Carefully neutralize a solution of caesium hydroxide with a dilute solution of hydrazoic acid.

The reaction is as follows: CsOH + HN₃ → CsN₃ + H₂O[2]
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Monitor the pH of the solution to ensure complete neutralization.

Gently heat the resulting solution to evaporate the water.

Allow the concentrated solution to cool slowly to facilitate the crystallization of caesium
azide.

Carefully collect the caesium azide crystals.

Click to download full resolution via product page

Method 2: Double Displacement with Barium Azide

This method avoids the direct handling of hydrazoic acid by using a double displacement

reaction.

Materials:

Caesium sulfate (Cs₂SO₄)

Barium azide (Ba(N₃)₂)

Distilled water

Filter paper and funnel

Procedure:

Prepare aqueous solutions of caesium sulfate and barium azide separately.

Slowly add the barium azide solution to the caesium sulfate solution with stirring. A white

precipitate of barium sulfate will form. The reaction is as follows: Cs₂SO₄ + Ba(N₃)₂ → 2CsN₃

+ BaSO₄(s)[2]

Allow the reaction to go to completion.

Filter the mixture to remove the insoluble barium sulfate precipitate.
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The filtrate is an aqueous solution of caesium azide.

Gently evaporate the water from the filtrate to obtain solid caesium azide.

Click to download full resolution via product page

Handling and Safety Protocols
Caesium azide, like all azides, is highly toxic and must be handled with extreme care.[1] The

toxicity is comparable to that of cyanides.[1]

General Precautions:[9][10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles, and compatible gloves.

Ventilation: All work with caesium azide must be conducted in a certified chemical fume

hood to avoid inhalation of dust or fumes.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, flush

immediately with copious amounts of water.

Ignition Sources: Keep away from heat, sparks, and open flames. Use spark-proof tools and

explosion-proof equipment.

Incompatible Materials: Avoid contact with acids, as this can generate highly toxic and

explosive hydrazoic acid. Also, avoid contact with heavy metals (e.g., lead, copper) and their

salts, as this can form highly sensitive and explosive heavy metal azides.[1]

Storage:[1]

Store in a tightly closed, spark-free container in a cool, dry, well-ventilated area.

Store away from incompatible substances, especially acids and heavy metals.

Disposal:[1]
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Never pour azide waste down the drain, as it can react with lead or copper plumbing to form

explosive metal azides.[1]

Azide waste must be treated with nitrous acid to destroy the azide ion before disposal.

Follow all institutional and regulatory guidelines for hazardous waste disposal.

Detonation Performance
As of the date of this document, there is a notable lack of publicly available, experimentally

determined quantitative data on the detonation velocity and detonation pressure of pure

caesium azide. While it is recognized as a high-energy-density material due to its chemical

composition, its performance as a practical explosive has not been well-documented in the

reviewed literature. For comparison, the table below provides detonation velocity data for some

other common azides.

Explosive Abbreviation
Detonation Velocity
(m/s)

Test Density
(g/cm³)

Lead Azide - 4,630 - 5,180 3.00 - 4.00

Silver Azide - 4,000 4.00

Sodium Azide NaN₃ ~4,500 1.90

Note: This data is for comparative purposes only and is sourced from various publicly available

databases on explosive properties.

Conclusion
Caesium azide is a compound with significant potential in the field of high-energy-density

materials, primarily as a precursor for the synthesis of polymeric nitrogen and as a gas

generant. While its physical and chemical properties are relatively well-documented, a critical

gap exists in the experimental data regarding its detonation performance. Researchers and

professionals working with this material should adhere to strict safety protocols due to its high

toxicity and the general hazards associated with azide compounds. Further research is needed

to fully characterize the explosive properties of caesium azide and to develop detailed

protocols for its formulation and application in advanced energetic systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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